Cas no 1443667-65-9 (Cyclopenta[c]pyrrole-5-carboxylic acid, octahydro-, methyl ester, (3aα,5β,6aα)-)

• Product Name: Cyclopenta[c]pyrrole-5-carboxylic acid, octahydro-, methyl ester, (3aα,5β,6aα)-
• CAS No: 1443667-65-9
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6511981
• Update Time: 2025-06-29

Cyclopenta[c]pyrrole-5-carboxylic acid, octahydro-, methyl ester, (3aα,5β,6aα)- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrole-5-carboxylic acid, octahydro-, methyl ester, (3aα,5β,6aα)-

• Inchi： 1S/C9H15NO2/c1-12-9(11)6-2-7-4-10-5-8(7)3-6/h6-8,10H,2-5H2,1H3/t6-,7-,8+
• InChI Key： FHIJCASAUMRSAS-WHUPJOBBSA-N
• SMILES： N1C[C@@]2([H])C[C@@H](C(OC)=O)C[C@@]2([H])C1

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 236.5±33.0 °C(Predicted)
• pka: 10.92±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cyclopenta[c]pyrrole-5-carboxylic acid, octahydro-, methyl ester, (3aα,5β,6aα)-

CAS No. 1443667-65-9: Cyclopenta[c]pyrrole-5-carboxylic Acid, Octahydro-, Methyl Ester, (3aα,5β,6aα)-

The compound with CAS No. 1443667-65-9, commonly referred to as Cyclopenta[c]pyrrole-5-carboxylic acid, octahydro-, methyl ester, (3aα,5β,6aα)-, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of bicyclic structures, specifically a cyclopentapyrrole derivative, which has garnered attention due to its unique chemical properties and structural features.

Recent studies have highlighted the importance of cyclopentapyrrole derivatives in the field of drug discovery and materials science. The octahydro derivative of this compound exhibits remarkable stability and reactivity under various conditions, making it a promising candidate for use in advanced chemical synthesis processes. Researchers have explored its potential as a building block for constructing complex molecular architectures, particularly in the development of novel pharmaceutical agents.

The methyl ester functionality of this compound adds another layer of versatility to its chemical profile. This functional group not only enhances the compound's solubility in organic solvents but also facilitates further chemical modifications. For instance, the ester group can be readily converted into other functional groups such as acids or alcohols through well-established chemical transformations. This property has been exploited in the synthesis of bioactive molecules and fine chemicals.

In terms of stereochemistry, the (3aα,5β,6aα) configuration of this compound plays a crucial role in determining its physical and chemical properties. Stereoisomers often exhibit different biological activities and reactivity profiles, which makes this specific configuration particularly valuable for targeted applications. Recent advancements in asymmetric synthesis have enabled researchers to efficiently produce enantiomerically pure samples of this compound, further expanding its utility in chiral chemistry.

The synthesis of CAS No. 1443667-65-9 involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the construction of the bicyclic framework through ring-closing metathesis or other cyclization techniques, followed by functionalization to introduce the methyl ester group. The development of efficient and scalable synthetic routes has been a focus of recent research efforts to meet the growing demand for this compound in both academic and industrial settings.

From an applications perspective, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead molecule for anti-inflammatory and anticancer drug development due to its ability to modulate key cellular pathways. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic materials.

In conclusion, CAS No. 1443667-65-9 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structural features, including the cyclopentapyrrole framework and methyl ester functionality, coupled with its stereochemical configuration, position it as a valuable tool for researchers in both academia and industry.